Cas no 29838-70-8 (Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI))
29838-70-8 structure
Product Name:Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
CAS No:29838-70-8
MF:C9H17N3O7
MW:279.247182607651
CID:287112
PubChem ID:300414
Update Time:2025-04-19
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
- 1-ethyl-1-nitroso-3-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
- 2-deoxy-2-{[ethyl(nitroso)carbamoyl]amino}hexopyranose
- AC1L6W9Z
- NSC174793
- 29838-70-8
- DTXSID90306260
- NSC-174793
-
- Inchi: 1S/C9H17N3O7/c1-2-12(11-18)9(17)10-5-7(15)6(14)4(3-13)19-8(5)16/h4-8,13-16H,2-3H2,1H3,(H,10,17)
- InChI Key: IXFMPDXUKARPQP-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)O)O)NC(N(CC)N=O)=O)O
Computed Properties
- Exact Mass: 279.10671
- Monoisotopic Mass: 279.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.76
- Refractive Index: 1.65
- PSA: 151.92
- LogP: -2.10990
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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